Cas no 596093-98-0 (Lepidiline A)

• Product Name: Lepidiline A
• CAS No: 596093-98-0
• MF: C₁₉H₂₁ClN₂
• MW: 312.836443662643
• CID: 1619467
• PubChem ID: 404702
• Update Time: 2025-10-29

Lepidiline A Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 4,5-dimethyl-1,3-bis(phenylmethyl)-, chloride
• 1,3-dibenzyl-4,5-dimethyl-1,2-dihydroimidazol-1-ium,chloride
• Lepidiline A
• ZATWGHMQWRXUNZ-UHFFFAOYSA-M
• DA-64918
• UNII-29S9F3SV9Q
• HY-129583
• Macaline A
• NSC-721146
• Lepidiline A?
• Q27254443
• 29S9F3SV9Q
• CHEMBL461065
• 1,3-dibenzyl-4,5-dimethylimidazol-1-ium;chloride
• MS-24569
• NSC721146
• 596093-98-0
• SCHEMBL4081734
• G66274
• CS-0106783
• 1,3-dibenzyl-4,5-dimethylimidazolium chloride
• AKOS040747037
• 1,3-dibenzyl-4,5-dimethyl-1h-imidazol-3-ium chloride
• 1H-Imidazolium, 4,5-dimethyl-1,3-bis(phenylmethyl)-, chloride (1:1)

• Inchi： 1S/C19H21N2.ClH/c1-16-17(2)21(14-19-11-7-4-8-12-19)15-20(16)13-18-9-5-3-6-10-18;/h3-12,15H,13-14H2,1-2H3;1H/q+1;/p-1
• InChI Key： ZATWGHMQWRXUNZ-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(CC2C=CC=CC=2)=CN(CC2C=CC=CC=2)C(C)=C1C

Computed Properties

• Exact Mass: 290.9751
• Monoisotopic Mass: 312.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.219
• Topological Polar Surface Area: 8.8Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 9.14

Lepidiline A Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines

Additional information on Lepidiline A

Lepidiline A: A Comprehensive Overview

Lepidiline A, also known by its CAS number 596093-98-0, is a naturally occurring alkaloid that has garnered significant attention in the scientific community due to its unique chemical structure and potential therapeutic applications. This compound, primarily found in certain species of the plant genus Lepidium, has been extensively studied for its bioactive properties. Recent advancements in analytical chemistry and pharmacology have shed new light on its mechanisms of action and potential uses in medicine and biotechnology.

The molecular structure of Lepidiline A is characterized by a complex arrangement of nitrogen-containing rings, which contributes to its distinctive pharmacological profile. Researchers have employed advanced spectroscopic techniques, such as NMR and MS, to elucidate the precise structure of this compound. These studies have revealed that Lepidiline A exhibits a high degree of structural similarity to other bioactive alkaloids, suggesting a shared evolutionary origin and potential for similar therapeutic applications.

One of the most promising areas of research involving Lepidiline A is its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound can significantly reduce inflammation in experimental models, making it a candidate for the development of novel anti-inflammatory drugs. Additionally, investigations into its antioxidant properties have shown that Lepidiline A can neutralize reactive oxygen species, thereby protecting cells from oxidative damage. These findings underscore its potential role in preventing chronic diseases associated with oxidative stress, such as cardiovascular disorders and neurodegenerative conditions.

The pharmacokinetic profile of Lepidiline A has also been a focus of recent research. Studies conducted in preclinical models have revealed that this compound exhibits favorable absorption and bioavailability, which are critical factors for its potential use as an oral medication. Furthermore, preliminary toxicity studies indicate that Lepidiline A has a low toxicity profile, suggesting that it may be well-tolerated by patients when administered at therapeutic doses.

In addition to its pharmacological properties, Lepidiline A has shown promise in the field of agrochemistry. Researchers have explored its potential as a natural pesticide, leveraging its ability to inhibit the growth of harmful pathogens. This application aligns with the growing demand for eco-friendly agricultural solutions that minimize the use of synthetic chemicals.

The discovery and characterization of Lepidiline A highlight the importance of exploring natural products for novel therapeutic agents. As research continues to uncover the full spectrum of this compound's properties, it is anticipated that Lepidiline A will play an increasingly significant role in both medicine and agriculture.